Cas no 37113-44-3 (3H-1,2,3-Triazolo[4,5-d]pyrimidine-5,7-diamine,3-(2-deoxy-b-D-erythro-pentofuranosyl)-)

• Product Name: 3H-1,2,3-Triazolo[4,5-d]pyrimidine-5,7-diamine,3-(2-deoxy-b-D-erythro-pentofuranosyl)-
• CAS No: 37113-44-3
• Molecular Formula: C₉H₁₃N₇O₃
• Molecular Weight: 267.24462
• CID: 320012
• PubChem ID: 330551

3H-1,2,3-Triazolo[4,5-d]pyrimidine-5,7-diamine,3-(2-deoxy-b-D-erythro-pentofuranosyl)- Properties

Names and Identifiers

• 3H-1,2,3-Triazolo[4,5-d]pyrimidine-5,7-diamine,3-(2-deoxy-b-D-erythro-pentofuranosyl)-
• 5-(5,7-diaminotriazolo[4,5-d]pyrimidin-3-yl)-2-(hydroxymethyl)oxolan-3-ol
• 2-amino-8-aza-2'-deoxy-adenosine
• AC1L773P
• NSC319517
• NSC-319517
• DTXSID90317634
• 37113-44-3

• InChIKey： GNVDISDXAQTJJA-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H13N7O3/c10-7-6-8(13-9(11)12-7)16(15-14-6)5-1-3(18)4(2-17)19-5/h3-5,17-18H,1-2H2,(H4,10,11,12,13)
• SMILES： OCC1C(O)CC(N2N=NC3=C(N=C(N=C23)N)N)O1

Computed Properties

• Exact Mass: 267.10819
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 2
• Monoisotopic Mass: 267.108
• Heavy Atom Count: 19
• Complexity: 335
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.6
• Topological Polar Surface Area: 158Ų

Experimental Properties

• LogP: -0.81120
• PSA: 158.22
• Refractive Index: 2.034
• Boiling Point: 778.2°C at 760 mmHg
• Flash Point: 424.5°C
• Density: 2.29